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Compound of Interest

Compound Name: 2-Hydroxy-6-methoxybenzoic acid

cat. No.: B053137

An In-depth Technical Guide to 2-Hydroxy-6-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxy-6-methoxybenzoic acid, also known as 6-Methoxysalicylic acid, is a phenolic acid
and a derivative of salicylic acid.[1] Its CAS Registry Number is 3147-64-6.[2][3][4] This
compound is a subject of interest in various scientific fields, particularly in medicinal chemistry
and drug development, due to its documented analgesic properties and its role as a key
pharmaceutical intermediate.[1][5] It has been isolated from natural sources such as the plant
Brickellia veronicifolia.[1] This guide provides a comprehensive overview of its chemical
properties, synthesis, experimental protocols, and applications.

Chemical and Physical Properties

2-Hydroxy-6-methoxybenzoic acid is a white crystalline solid. Its fundamental properties are
summarized below, providing a quantitative overview for laboratory and research applications.
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Property Value Source(s)
CAS Number 3147-64-6 [21[3114]
Molecular Formula CsHsOa4 [2][3]
Molecular Weight 168.15 g/mol [31[4]
2-hydroxy-6-methoxybenzoic
IUPAC Name _ [21[3]
acid
6-Methoxysalicylic acid, 6-
Synonyms o [21[3][4]
Hydroxy-o-anisic acid
Melting Point 132-138 °C [41[6]
Boiling Point 330.4 £ 27.0 °C (Predicted) [6]
Density 1.351 + 0.06 g/cm? (Predicted) [6]
Flash Point 138.7 °C [6]

Vapor Pressure

6.66E-05 mmHg at 25°C

[6]

Spectroscopic data, including 13C NMR, *H NMR, Mass Spectrometry, and RP-HPLC, are

available for this compound, confirming its structure.[1][3]

Synthesis and Experimental Protocols

As a valuable intermediate, the synthesis of 2-Hydroxy-6-methoxybenzoic acid and its

derivatives is crucial. Below are generalized protocols for its synthesis and for evaluating its

biological activity.

General Synthesis Pathway

The synthesis of methoxybenzoic acids often involves methylation and oxidation of precursor

phenols or hydrolysis of nitriles. A general workflow for preparing a methoxybenzoic acid from a

chlorobenzonitrile precursor is outlined below. This represents a common strategy in medicinal

chemistry for creating substituted benzoic acids.
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Caption: General synthesis workflow for 2-Hydroxy-6-methoxybenzoic acid.

Detailed Protocol (Conceptual, based on related syntheses[7]):
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Nucleophilic Substitution: In an inert atmosphere, the starting material (e.g., a suitably
substituted chlorophenol) is reacted with sodium methoxide in methanol at elevated
temperatures (80-150 °C) and pressure. This step introduces the methoxy group.

Hydrolysis: The resulting intermediate solution is mixed with an aqueous solution of a strong
base like sodium hydroxide or potassium hydroxide. Methanol is removed, and the mixture is
heated (90-190 °C) to hydrolyze the nitrile or ester group to a carboxylate salt.

Acidification: After cooling, the reaction mixture is acidified with a strong acid (e.g., HCI or
H2S04) to a pH of 1-3.

Isolation: The precipitated product, 2-Hydroxy-6-methoxybenzoic acid, is isolated by
filtration, washed, and dried.

Evaluation of Analgesic Activity: Acetic Acid-Induced
Writhing Test

The analgesic properties of 2-Hydroxy-6-methoxybenzoic acid have been demonstrated in
mice.[1] The acetic acid-induced writhing test is a standard protocol to screen for peripheral
analgesic activity.

Experimental Protocol (Adapted from Palacios-Espinosa F, et al., 2008[1]):

Animals: Male mice are used for the experiment. They are fasted overnight before the test,
with water available ad libitum.

Drug Administration: The test compound, 2-Hydroxy-6-methoxybenzoic acid (10-100
mg/kg), is administered orally (intragastrically, i.g.). A control group receives the vehicle, and
a positive control group receives a known analgesic (e.g., acetylsalicylic acid).

Induction of Writhing: Thirty minutes after the administration of the test compound, a 0.6%
solution of acetic acid is injected intraperitoneally to induce abdominal constrictions
(writhing).

Observation: Immediately after the acetic acid injection, each mouse is placed in an
individual observation chamber. The number of writhes (a characteristic stretching and
constriction of the abdomen) is counted for a set period, typically 20-30 minutes.
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o Data Analysis: The percentage of inhibition of writhing is calculated for each group compared
to the vehicle control group. A significant decrease in the number of abdominal constrictions
indicates an analgesic effect.[1]
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Caption: Workflow for the acetic acid-induced writhing test.
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Applications in Drug Development and Research

2-Hydroxy-6-methoxybenzoic acid serves as a versatile building block in the synthesis of
more complex molecules, particularly active pharmaceutical ingredients (APISs).[5]

Role as a Pharmaceutical Intermediate

Its structure, featuring carboxylic acid, hydroxyl, and methoxy functional groups, allows for
various chemical modifications. This makes it a valuable precursor in multi-step syntheses for
developing novel therapeutic agents.[5][8]

Drug Synthesis Pathway Drug Discovery Process

2-Hydroxy-6-methoxybenzoic acid Chemical Synthesis Complex Molecule | _ Testing Biological Screening A .
(Starting Intermediate) (Multi-step reactions) (Potential API) (In vitro / In vivo assays) Lead Optimization New Drug Candidate
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Caption: Role as an intermediate in drug discovery.

Potential Mechanism of Action: Antioxidant Activity

Like other phenolic acids, 2-Hydroxy-6-methoxybenzoic acid is expected to exhibit
antioxidant properties, which are crucial for combating oxidative stress implicated in numerous
diseases.[9][10] The primary mechanisms involve neutralizing free radicals and chelating metal
ions.[9][10]
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Caption: Potential antioxidant mechanisms of phenolic acids.

Safety and Handling

According to available safety data, 2-Hydroxy-6-methoxybenzoic acid may be harmful if
swallowed, inhaled, or in contact with skin.[6] It can cause irritation to the eyes, respiratory
system, and skin.[6] Standard laboratory safety precautions, including the use of personal
protective equipment such as gloves, safety glasses, and a lab coat, are recommended when
handling this chemical.[6]

Conclusion

2-Hydroxy-6-methoxybenzoic acid (CAS: 3147-64-6) is a significant chemical compound with
established applications in research and development. Its utility as a pharmaceutical
intermediate, combined with its intrinsic analgesic properties, makes it a molecule of high
interest for medicinal chemists and drug discovery professionals. The provided data and
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protocols offer a foundational guide for its synthesis, evaluation, and application in a research
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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